Cas no 1227508-37-3 (2-Bromo-5-chloropyridine-4-acetonitrile)

• Product Name: 2-Bromo-5-chloropyridine-4-acetonitrile
• CAS No: 1227508-37-3
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 4913901
• Update Time: 2023-08-22

2-Bromo-5-chloropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloropyridine-4-acetonitrile

• Inchi： 1S/C7H4BrClN2/c8-7-3-5(1-2-10)6(9)4-11-7/h3-4H,1H2
• InChI Key： IMXRXJPVHYTECN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)Cl)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7